Cas no 59726-33-9 (Propanedioic acid, phenyl-, diphenyl ester)

• Product Name: Propanedioic acid, phenyl-, diphenyl ester
• CAS No: 59726-33-9
• MF: C₂₁H₁₆O₄
• MW: 332.349346160889
• CID: 1616745
• Update Time: 2024-09-01

Propanedioic acid, phenyl-, diphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, phenyl-, diphenyl ester
• Propanedioic acid, 2-phenyl-, 1,3-diphenyl ester

• Inchi： 1S/C21H16O4/c22-20(24-17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21(23)25-18-14-8-3-9-15-18/h1-15,19H
• InChI Key： AAMRSVHFSOMTDF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)C(C1=CC=CC=C1)C(OC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 332.10488

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Melting Point: 86-88 °C(Solv: tetrahydrofuran (109-99-9))
• Boiling Point: 493.3±45.0 °C(Predicted)
• PSA: 52.6
• pka: 9.92±0.46(Predicted)